Cas no 709649-50-3 (1,7-Dimethyl-1H-indole-2-carbaldehyde)

• Product Name: 1,7-Dimethyl-1H-indole-2-carbaldehyde
• CAS No: 709649-50-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD06800612
• CID: 2128550
• PubChem ID: 23004698
• Update Time: 2025-06-08

1,7-Dimethyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyl-1H-indole-2-carbaldehyde
• 1,7-dimethylindole-2-carbaldehyde
• AKOS003658208
• SCHEMBL1253094
• DB-354246
• TVTBOKKHQFWRKY-UHFFFAOYSA-N
• 709649-50-3
• CS-0455112

• MDL： MFCD06800612
• Inchi： 1S/C11H11NO/c1-8-4-3-5-9-6-10(7-13)12(2)11(8)9/h3-7H,1-2H3
• InChI Key： TVTBOKKHQFWRKY-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=C(C)C=2N1C

Computed Properties

• Exact Mass: 173.084063974Da
• Monoisotopic Mass: 173.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1,7-Dimethyl-1H-indole-2-carbaldehyde

Professional Introduction to 1,7-Dimethyl-1H-indole-2-carbaldehyde (CAS No: 709649-50-3)

1,7-Dimethyl-1H-indole-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 709649-50-3, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a unique structural framework, combining an indole core with methyl substituents at the 1 and 7 positions, and a formyl group at the 2 position. Such structural motifs are often associated with bioactive properties, making this compound a subject of intense research interest.

The indole scaffold is a privileged structure in drug discovery, known for its prevalence in natural products and pharmacologically active molecules. Compounds derived from indole have demonstrated diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the aldehyde group in 1,7-Dimethyl-1H-indole-2-carbaldehyde introduces potential sites for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological functions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between indole derivatives and biological targets. Studies suggest that the aldehyde functionality in 1,7-Dimethyl-1H-indole-2-carbaldehyde can engage in hydrogen bonding or coordinate with metal ions, which may be crucial for its binding affinity to proteins or enzymes. This has implications for designing small-molecule inhibitors or probes for therapeutic applications.

The synthesis of 1,7-Dimethyl-1H-indole-2-carbaldehyde typically involves multi-step organic transformations, often starting from readily available precursors such as tryptophan or indole derivatives. The introduction of methyl groups at the 1 and 7 positions can be achieved through Friedel-Crafts alkylation or other similar electrophilic aromatic substitution reactions. The formylation at the 2 position is commonly performed using Vilsmeier-Haack reaction conditions or other formylation methodologies. These synthetic strategies highlight the compound's accessibility while maintaining high chemical yields and purity.

In the realm of medicinal chemistry, 1,7-Dimethyl-1H-indole-2-carbaldehyde has been explored as a precursor for biologically relevant molecules. For instance, its indole core can be further functionalized to produce derivatives with enhanced solubility or improved pharmacokinetic profiles. Additionally, the aldehyde group serves as a versatile handle for coupling reactions, allowing for the attachment of various pharmacophores or biomolecules. Such modifications are essential for developing novel therapeutic agents targeting specific disease pathways.

One particularly intriguing area of research involves the investigation of 1,7-Dimethyl-1H-indole-2-carbaldehyde as a potential scaffold for anticancer agents. Preclinical studies have indicated that indole derivatives can modulate key signaling pathways involved in tumor growth and metastasis. The aldehyde group in this compound may facilitate interactions with reactive oxygen species or other cellular components, contributing to its cytotoxic effects against cancer cell lines. Further mechanistic studies are warranted to elucidate these interactions in detail.

The role of 1,7-Dimethyl-1H-indole-2-carbaldehyde in drug discovery is further underscored by its potential as an intermediate in the synthesis of more complex molecules. For example, it can be converted into amides or esters through nucleophilic addition reactions, expanding its utility in medicinal chemistry libraries. Such derivatives may exhibit distinct biological activities compared to their parent compound, offering new avenues for therapeutic intervention.

Recent publications have also highlighted the importance of 1,7-Dimethyl-1H-indole-2-carbaldehyde in material science applications. Its ability to participate in coordination chemistry with metal ions has led to investigations into its use as a ligand or building block for metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies. The versatility of this compound underscores its significance beyond traditional pharmaceutical applications.

The chemical reactivity of 1,7-Dimethyl-1H-indole-2-carbaldehyde makes it a valuable tool for synthetic chemists seeking to develop novel heterocyclic compounds. Its compatibility with various functionalization strategies allows for rapid diversification of molecular structures while maintaining structural integrity. This flexibility is particularly important in high-throughput screening campaigns where large libraries of compounds are synthesized and tested for biological activity.

In conclusion, 1,7-Dimethyl-1H-indole-2-carbaldehyde (CAS No: 709649-50-3) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, 1,7-Dimethyl-1H-indole-2-carbaldehyde *holds promise* as a key intermediate in designing next-generation therapeutics and functional materials.